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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of CAY10526, a

selective inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1), for in vitro cell culture

experiments.

Introduction
CAY10526 is a potent and selective modulator of mPGES-1 expression, an enzyme

responsible for the terminal step in the production of prostaglandin E2 (PGE2).[1] By inhibiting

mPGES-1, CAY10526 effectively reduces PGE2 levels without affecting the expression of

cyclooxygenase-2 (COX-2).[1][2] This makes it a valuable tool for investigating the role of the

PGE2 pathway in various biological processes, including inflammation, cancer cell proliferation,

and survival.[2][3] Studies have shown its efficacy in inducing apoptosis in melanoma and T-

cell lymphoma cells.[2][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for CAY10526.
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Property Value Source(s)

Molecular Formula C₁₂H₇BrO₃S [1]

Formula Weight 311.1 g/mol [1]

Purity ≥98% [1]

Solubility

   DMSO 30 mg/mL [1]

   DMF 30 mg/mL [1]

   Ethanol 1 mg/mL [1]

IC₅₀ (PGE₂ production)
1.8 µM (in LPS-stimulated

RAW 264.7 cells)
[1]

IC₅₀ (Cell Viability)
< 5 µM (in A375, SB2, and

WM793 melanoma cells)
[2]

27.64 µM (in Hut78 T-cell

lymphoma cells at 24h)
[4][5]

Experimental Protocols
Preparation of CAY10526 Stock Solution
Materials:

CAY10526 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.
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Weighing: Carefully weigh the desired amount of CAY10526 powder.

Dissolving in DMSO: To prepare a 10 mM stock solution, dissolve 3.11 mg of CAY10526 in 1

mL of anhydrous DMSO. Vortex briefly to ensure complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.

Storage: Store the aliquots at -20°C for long-term storage.

Preparation of Working Solution for Cell Culture
Materials:

CAY10526 stock solution (10 mM in DMSO)

Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

Protocol:

Thawing: Thaw a single aliquot of the CAY10526 stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in pre-warmed complete cell

culture medium to achieve the desired final concentration.

Important: To avoid precipitation, do not add the DMSO stock solution directly to a large

volume of aqueous medium. First, create an intermediate dilution in a smaller volume of

medium.

For example, to prepare a 10 µM working solution, you can add 1 µL of the 10 mM stock

solution to 1 mL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down.

Immediate Use: Use the freshly prepared working solution immediately for treating cells. It is

not recommended to store aqueous solutions of CAY10526.[6]
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Treating Cells with CAY10526
Protocol:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment.

Incubation: Incubate the cells overnight to allow for attachment and recovery.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (used to

prepare the CAY10526 working solution) to an equivalent volume of cell culture medium. The

final concentration of DMSO should be consistent across all wells and should not exceed a

level that is toxic to the cells (typically <0.5%).

Treatment: Remove the existing medium from the cells and replace it with the prepared

CAY10526 working solution or the vehicle control.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

Analysis: Following incubation, perform the desired downstream analysis, such as cell

viability assays (e.g., MTT or CCK-8), apoptosis assays (e.g., Annexin V staining, caspase-3

cleavage), or protein expression analysis (e.g., Western blot).

Diagrams
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Stock Solution Preparation Working Solution and Cell Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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